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Cat. No.: B056551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nitroguanidine is an energetic material with applications as a propellant and high explosive,

as well as a precursor in the synthesis of various compounds, including insecticides.[1][2] It is a

colorless, crystalline solid that is highly insensitive but powerful.[1] Due to its hazardous nature,

strict adherence to safety protocols is paramount when handling this compound in a research

and development setting. These application notes provide detailed protocols for the safe

handling, storage, and disposal of nitroguanidine to minimize risks to personnel and property.

Hazard Identification and Classification
Nitroguanidine is classified as a Division 1.1 explosive, meaning it has a mass explosion

hazard.[3] It is also a flammable solid and can be irritating to the eyes, skin, and respiratory

system.[4][5] Dried-out nitroguanidine is particularly sensitive and may explode if exposed to

heat, flame, friction, or shock.[3][6]

GHS Hazard Statements:

H201: Explosive; mass explosion hazard.[3]

H228: Flammable solid.[7]

H315: Causes skin irritation.[7]
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H318: Causes serious eye damage.[7]

Physical and Chemical Properties
A summary of the key physical and chemical properties of nitroguanidine is provided in the

table below.

Property Value References

Molecular Formula CH4N4O2 [4]

Molar Mass 104.07 g/mol [4]

Appearance
Colorless, crystalline solid /

White needle-like crystals
[1][4]

Melting Point
Decomposes at 239 °C

(without melting)
[1][4]

Density 1.55 g/cm³ [4]

Solubility in Water 0.42 g/100mL (25 °C) [1]

Autoignition Temperature Not available [8]

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling nitroguanidine.[3][8]
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PPE Category Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[3]

Skin Protection

Fire/flame resistant and impervious clothing.[3]

Compatible chemical-resistant gloves (inspect

prior to use).[3][5]

Respiratory Protection

A full-face respirator should be used if exposure

limits are exceeded or irritation is experienced.

[3] A government-approved respirator is

recommended.[5]

Footwear Closed-toe shoes.

Experimental Protocols
General Handling Precautions

Work in a well-ventilated area, preferably in a chemical fume hood with appropriate exhaust

ventilation.[3][8]

Avoid the formation of dust and aerosols.[3]

Use non-sparking tools and explosion-proof equipment.[8]

Ground and bond containers when transferring material to prevent electrostatic discharge.[8]

Do not subject the material to grinding, shock, or friction.[3]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[3]

Minimize the quantities of nitroguanidine used in experiments.

Always keep the compound wetted, as it is often supplied with ca. 25% water to reduce its

explosive hazard.[8][9]

Protocol for Weighing and Transferring Nitroguanidine
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Ensure all necessary PPE is worn correctly.

Designate a specific area within a chemical fume hood for weighing and transferring.

Use non-sparking spatulas and weighing boats.

Carefully open the container, avoiding any sudden movements.

Slowly and carefully transfer the desired amount of nitroguanidine to a tared, grounded

container.

Avoid creating dust. If dust is generated, gently moisten it with water.[8]

Securely close the primary container immediately after use.

Clean any spills immediately following the spill response protocol (Section 7.0).

Storage and Disposal
Storage Protocols

Store in a cool, dry, well-ventilated area away from incompatible substances such as

oxidizing agents.[8][10]

Keep containers tightly closed.[8]

Store in a designated flammables area.[8]

Keep away from sources of ignition.[8]

Take precautionary measures against static discharges.[4]

Nitroguanidine should be kept damp in closed bottles.[11]

Disposal Protocols
Waste material must be disposed of in accordance with national and local regulations.

Controlled incineration is a potential disposal method.[11]
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Alternatively, it can be strongly dissolved in water and used as a fertilizer.[11]

Do not let the product enter drains.[3]

Handle uncleaned containers as you would the product itself.

Emergency Procedures
Spill Response

Evacuate personnel from the immediate area and remove all sources of ignition.[3]

Ensure adequate ventilation.[3]

Wear appropriate PPE, including respiratory protection.[3]

Reduce airborne dust and prevent scattering by moistening the spill with water.[8]

Use a spark-proof tool to sweep up the material.[8]

Collect the spilled material with an electrically protected vacuum cleaner or by wet-brushing

and place it in a suitable, closed container for disposal.[3]

Ventilate the area and wash the spill site after material pickup is complete.[5]

First Aid Measures
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Exposure Route First Aid Protocol References

Inhalation

Move the victim to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[8]

Skin Contact

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing and shoes. Get

medical aid.

[8]

Eye Contact

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Get medical

aid.

[8]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and have

them drink 2-4 cupfuls of milk

or water. Never give anything

by mouth to an unconscious

person. Get medical aid.

[8]

Fire Fighting Measures
DANGER: EXPLOSION RISK. In case of fire, evacuate the area. DO NOT fight the fire when

it reaches explosives.[3]

For small fires, use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[8]

For large fires, use water spray, fog, or alcohol-resistant foam. Do NOT use straight streams

of water.[8]
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Wear a self-contained breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH

approved, and full protective gear.[8]

Visualized Workflow
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Caption: A workflow for the safe handling of nitroguanidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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